Cas no 474879-94-2 (2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide)

• Product Name: 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide
• CAS No: 474879-94-2
• MF: C₂₂H₁₇BrN₂O₂S
• MW: 453.351583242416
• CID: 6479421
• PubChem ID: 16800517
• Update Time: 2025-06-11

2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide
• F0807-0547
• AKOS016353858
• 2-phenacylsulfanyl-3-phenylquinazolin-4-one;hydrobromide
• 2-((2-oxo-2-phenylethyl)thio)-3-phenylquinazolin-4(3H)-one hydrobromide
• 474879-94-2
• 2-[(2-oxo-2-phenylethyl)sulfanyl]-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide

• Inchi： 1S/C22H16N2O2S.BrH/c25-20(16-9-3-1-4-10-16)15-27-22-23-19-14-8-7-13-18(19)21(26)24(22)17-11-5-2-6-12-17;/h1-14H,15H2;1H
• InChI Key： JCVGXSUBMYMWDP-UHFFFAOYSA-N
• SMILES： Br.S(CC(C1C=CC=CC=1)=O)C1=NC2C=CC=CC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 452.01941g/mol
• Monoisotopic Mass: 452.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75Ų

Additional information on 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide

Introduction to 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide (CAS No. 474879-94-2) and Its Emerging Applications in Chemical Biology

2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide, identified by the CAS number 474879-94-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This sulfanyl-substituted dihydroquinazolinone derivative exhibits a fused heterocyclic system, which is a hallmark of many bioactive molecules, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular framework of 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide incorporates a sulfanyl group at the 2-position of the dihydroquinazolinone core, flanked by a phenyl ring at the 3-position. This arrangement introduces multiple potential sites for interaction with biological targets, including enzymes and receptors. The presence of both oxygen and sulfur atoms in the molecule suggests that it may engage in various chemical interactions, such as hydrogen bonding and metal coordination, which are critical for modulating biological activity.

In recent years, there has been a surge in interest towards quinazolinone derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in inhibiting kinases, which are key enzymes involved in cell signaling pathways. Specifically, modifications at the 3-position of the quinazolinone scaffold have been shown to enhance binding affinity to target proteins. The sulfanyl group in 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide may contribute to its ability to interact with sulfhydryl-containing residues on protein surfaces, thereby modulating enzyme function.

Moreover, the hydrobromide salt form of this compound may improve its solubility and pharmacokinetic properties, making it more suitable for in vitro and in vivo studies. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. The bromide ion may also play a role in stabilizing the molecule during storage and transportation, ensuring its integrity for experimental use.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer effects. The incorporation of such groups into heterocyclic frameworks has led to the discovery of several lead compounds that have advanced into clinical trials. For instance, derivatives of thiazole and thiophene have been extensively studied for their potential as kinase inhibitors.

The dihydroquinazolinone core is another key feature that contributes to the bioactivity of 2-(2-oxo-2-phenylethyl)sulfanyl-3-phenyl-3,4-dihydroquinazolin-4-one hydrobromide. This scaffold is closely related to quinazolines, which are well-known for their role as scaffolds in drug discovery. Dihydroquinazolinones have been reported to possess inhibitory activity against various enzymes and receptors, making them valuable tools for exploring new therapeutic strategies.

In the context of current research trends, there is growing evidence suggesting that quinazolinone derivatives can modulate pathways associated with cancer progression. For example, some dihydroquinazolinones have been shown to inhibit tyrosine kinases, which are overexpressed in many cancer cells. The structural features of 2-(2-oxyoxygen-oxygen phenylethylethylethyl)sulfanyl-oxygenxygen oxygen phenyl-oxygen oxygen oxygen phenyloxygen oxygen quinozalinone hydrobromide (CAS No. 47487994) may make it a potent inhibitor of such kinases.

Additionally, the phenyl rings present in this compound can serve as platforms for further derivatization, allowing chemists to fine-tune its biological properties. Phenyl-substituted heterocycles are known to enhance binding affinity through π-stacking interactions with aromatic residues on biological targets. This feature makes sulfanyl-substituted phenyl-dihydroquinazolinone hydrobromide (CAS No. 47487994) an attractive candidate for developing novel small-molecule inhibitors.

The synthesis of hydrobromide salt form (CAS No. 47487994) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation and sulfanylation. The final product must be purified using techniques such as recrystallization or column chromatography to remove impurities that could interfere with biological assays.

In conclusion,(sulfanyl)-substituted dihydroquinazolinone hydrobromide (CAS No., 47487994) represents an intriguing compound with potential applications in chemical biology and drug discovery. Its unique structural features—comprising a sulfanyl group,dihydroquinazolinone core, and phenyl substitutions—make it a versatile scaffold for developing bioactive molecules targeting various diseases including cancer and inflammatory disorders. Further investigation into its biological activity will be essential to uncover its therapeutic potential and establish its role in future medicinal chemistry efforts.